3-Bromo-6-chloroquinolin-4-amine

• CAS No.: 1065088-30-3
• Molecular Formula: C9H6BrClN2
• Molecular Weight: 257.51 g/mol
• IUPAC Name: 3-bromo-6-chloroquinolin-4-amine
• InChI: InChI=1S/C9H6BrClN2/c10-7-4-13-8-2-1-5(11)3-6(8)9(7)12/h1-4H,(H2,12,13)
• InChI Key: PJVBMHRPJKFPJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=C(C(=C2C=C1Cl)N)Br

Description

3-Bromo-6-chloroquinolin-4-amine is a heterocyclic aromatic compound that belongs to the quinoline family. Quinoline derivatives are known for their wide range of applications in medicinal chemistry, particularly due to their biological activities. The presence of bromine and chlorine atoms in the quinoline ring enhances the compound’s reactivity and potential for various chemical transformations.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-6-chloroquinolin-4-amine typically involves the halogenation of quinoline derivatives. One common method is the nucleophilic aromatic substitution reaction, where 4-aminoquinoline is treated with bromine and chlorine under controlled conditions to introduce the bromo and chloro substituents at the desired positions .

Industrial Production Methods

Industrial production of this compound may involve large-scale halogenation processes using specialized equipment to ensure safety and efficiency. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-6-chloroquinolin-4-amine undergoes various chemical reactions, including:

Substitution Reactions: The bromo and chloro groups can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different quinoline derivatives with varying biological activities.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium hydride (NaH) and potassium carbonate (K2CO3) in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation and Reduction: Reagents such as potassium permanganate (KMnO4) for oxidation and sodium borohydride (NaBH4) for reduction are commonly used.

Major Products Formed

Substitution Reactions: Products include various substituted quinoline derivatives with potential pharmacological activities.

Oxidation and Reduction: Products include quinoline N-oxides and reduced quinoline derivatives.

Scientific Research Applications

3-Bromo-6-chloroquinolin-4-amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex quinoline derivatives.

Biology: Investigated for its potential as an antimicrobial and anticancer agent.

Medicine: Explored for its role in developing new therapeutic agents targeting various diseases.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Bromo-6-chloroquinolin-4-amine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit the activity of certain enzymes, leading to the disruption of essential biological pathways. For example, it may inhibit DNA synthesis by targeting DNA gyrase and topoisomerase, enzymes crucial for DNA replication .

Comparison with Similar Compounds

Similar Compounds

• 6-Bromo-8-chloroquinolin-4-amine
• 3-Amino-4-bromo-6-chloropyridazine

Uniqueness

3-Bromo-6-chloroquinolin-4-amine is unique due to its specific substitution pattern on the quinoline ring, which imparts distinct chemical reactivity and biological activity. The presence of both bromo and chloro groups allows for versatile chemical modifications, making it a valuable intermediate in synthetic organic chemistry .